Cas no 72816-89-8 (6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL)

• Product Name: 6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL
• CAS No: 72816-89-8
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 826668
• PubChem ID: 816889
• Update Time: 2025-06-07

6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL
• N-(6-amino-1,2,3,4-tetrahydro-4-oxo-2-thioxo-5-pyrimidinyl)benzenesulfonamide
• N-(6-amino-1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-N-methyl-formamide
• n-(6-amino-1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-n-methylformamide
• FT-0661598
• 6-amino-1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl(methyl)formamide
• Oprea1_240782
• DTXSID301122834
• 6-amino-1-benzyl-5-(N-formyl-N-Methyl)uracil, AldrichCPR
• 72816-89-8
• N-(6-amino-1-benzyl-2,4-dioxopyrimidin-5-yl)-N-methylformamide
• N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-N-methyl-formamide
• AB-323/13887067
• N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-N-methylformamide
• W-203653

• Inchi： 1S/C13H14N4O3/c1-16(8-18)10-11(14)17(13(20)15-12(10)19)7-9-5-3-2-4-6-9/h2-6,8H,7,14H2,1H3,(H,15,19,20)
• InChI Key： RROCKYIJCHUZTH-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CC1C=CC=CC=1)N(C=O)C)=O

Computed Properties

• Exact Mass: 274.10700
• Monoisotopic Mass: 274.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 101.45000
• LogP: 1.38910

6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-AMINO-1-BENZYL-5-(N-FORMYL-N-METHYL)URACIL

6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil: A Comprehensive Overview

The compound with CAS No. 72816-89-8, known as 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of uracil derivatives, which are widely studied for their potential applications in drug design and development. The structure of 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil is characterized by a uracil ring system with specific substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of uracil derivatives in various therapeutic areas, including antiviral and anticancer treatments. The 6-Amino group in this compound plays a critical role in its reactivity and selectivity, making it a promising candidate for further exploration. Additionally, the benzyl substituent enhances the molecule's stability and bioavailability, which are essential traits for drug candidates.

One of the most intriguing aspects of 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil is its ability to interact with biological targets such as enzymes and receptors. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in viral replication, suggesting its potential as an antiviral agent. Furthermore, its N-formyl-N-methyl substituent contributes to its ability to modulate cellular signaling pathways, which is a key factor in anticancer drug design.

The synthesis of 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil involves a series of well-established organic chemistry techniques, including nucleophilic substitution and condensation reactions. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency in the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of pharmacokinetics, 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil has shown favorable properties such as good absorption and moderate clearance rates. These characteristics are crucial for ensuring that the compound can achieve therapeutic concentrations in vivo. Preclinical studies have also indicated that this compound has low toxicity profiles, which is a significant advantage for its potential use in clinical settings.

Looking ahead, the development of 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil into a therapeutic agent will require extensive clinical trials to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward. The compound's unique combination of chemical stability, biological activity, and favorable pharmacokinetic properties positions it as a strong candidate for addressing unmet medical needs.

In conclusion, 6-Amino-1-Benzyl-5-(N-formyl-N-methyl)uracil represents a significant advancement in the field of medicinal chemistry. Its structural features, coupled with cutting-edge research findings, underscore its potential as a versatile tool for drug discovery. As researchers continue to explore its properties and applications, this compound is poised to make a meaningful impact on the development of novel therapeutic agents.